Cas no 133502-79-1 (Benzene, 1,4-bis[2-(2,4,6-trinitrophenyl)ethenyl]-)
133502-79-1 structure
Product Name:Benzene, 1,4-bis[2-(2,4,6-trinitrophenyl)ethenyl]-
CAS No:133502-79-1
MF:C22H12N6O12
MW:552.363684654236
CID:1233764
PubChem ID:71341091
Update Time:2025-04-20
Benzene, 1,4-bis[2-(2,4,6-trinitrophenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,4-bis[2-(2,4,6-trinitrophenyl)ethenyl]-
- 1,3,5-trinitro-2-[2-[4-[2-(2,4,6-trinitrophenyl)ethenyl]phenyl]ethenyl]benzene
- 1,1'-[1,4-Phenylenedi(ethene-2,1-diyl)]bis(2,4,6-trinitrobenzene)
- 133502-79-1
- DTXSID70768105
-
- Inchi: 1S/C22H12N6O12/c29-23(30)15-9-19(25(33)34)17(20(10-15)26(35)36)7-5-13-1-2-14(4-3-13)6-8-18-21(27(37)38)11-16(24(31)32)12-22(18)28(39)40/h1-12H
- InChI Key: IDFOXSJEAJSMQX-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1C=CC1C=CC(=CC=1)C=CC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 552.05136
- Monoisotopic Mass: 552.05131984g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 40
- Rotatable Bond Count: 4
- Complexity: 925
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 5.4
- Topological Polar Surface Area: 275Ų
Experimental Properties
- PSA: 258.84
Benzene, 1,4-bis[2-(2,4,6-trinitrophenyl)ethenyl]- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
133502-79-1 (Benzene, 1,4-bis[2-(2,4,6-trinitrophenyl)ethenyl]-) Related Products
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